Cas no 107020-32-6 (Acetic acid,2-[4-[4-(1,1-dimethylethyl)benzoyl]phenoxy]-)
107020-32-6 structure
Product Name:Acetic acid,2-[4-[4-(1,1-dimethylethyl)benzoyl]phenoxy]-
CAS No:107020-32-6
MF:C19H20O4
MW:312.359705924988
CID:195291
PubChem ID:184774
Update Time:2025-04-19
Acetic acid,2-[4-[4-(1,1-dimethylethyl)benzoyl]phenoxy]- Chemical and Physical Properties
Names and Identifiers
-
- 2-[4-(4-tert-butylbenzoyl)phenoxy]acetic acid
- Acetic acid,2-[4-[4-(1,1-dimethylethyl)benzoyl]phenoxy]-
- [4-(4-tert-butylbenzoyl)phenoxy]acetic acid
- AC1L4FJE
- AC1Q5EJG
- ACMC-20djnj
- AR-1A9000
- CTK4A4911
- KST-1A0784
- 107020-32-6
- DTXSID30147876
- Acetic acid, (4-(4-(1,1-dimethylethyl)benzoyl)phenoxy)-
-
- Inchi: 1S/C19H20O4/c1-19(2,3)15-8-4-13(5-9-15)18(22)14-6-10-16(11-7-14)23-12-17(20)21/h4-11H,12H2,1-3H3,(H,20,21)
- InChI Key: OJLLXQAAXYNISK-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)OCC(=O)O)C1C=CC(=CC=1)C(C)(C)C
Computed Properties
- Exact Mass: 312.1362
- Monoisotopic Mass: 312.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.6
Acetic acid,2-[4-[4-(1,1-dimethylethyl)benzoyl]phenoxy]- Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
107020-32-6 (Acetic acid,2-[4-[4-(1,1-dimethylethyl)benzoyl]phenoxy]-) Related Products
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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